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Compound of Interest

Compound Name: 4-Fluorobutanal

Cat. No.: B3031540

Essential Safety and Handling Guide for 4-
Fluorobutanal

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This guide is intended to provide essential safety and logistical information for
handling 4-Fluorobutanal. A specific Safety Data Sheet (SDS) for 4-Fluorobutanal is not
readily available. Therefore, the following recommendations are based on the known hazards
of analogous compounds, specifically short-chain aldehydes and halogenated hydrocarbons.[1]
[2] Always consult with your institution's Environmental Health and Safety (EHS) department for
specific guidance and adhere to all local regulations.

Hazard Assessment

4-Fluorobutanal is a halogenated aldehyde and should be handled with extreme caution.
Based on its chemical structure, the following hazards are anticipated:

o Flammability: With a flash point of 26.1°C, it is a flammable liquid and poses a fire hazard.[3]
Vapors can form explosive mixtures with air.

o Toxicity: Aldehydes are known to be toxic and irritants.[2] Inhalation can cause respiratory
tract irritation, and skin contact may lead to irritation or dermatitis.[1][2] Halogenated
hydrocarbons can have toxic effects on the liver and kidneys with long-term exposure.[1]
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» Eye Damage: Can cause serious eye irritation.

e Environmental Hazard: Halogenated organic compounds can be persistent in the

environment.[4] Proper disposal is crucial.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling 4-Fluorobutanal.

PPE Category

Recommended Equipment

Eye and Face Protection

Chemical splash goggles and a face shield are

mandatory to protect against splashes.

Skin Protection

- Gloves: Double gloving with nitrile or butyl
rubber gloves is recommended.[2] These
materials offer good resistance to aldehydes
and halogenated compounds.[2] - Lab Coat: A
flame-resistant lab coat worn over personal
clothing. - Apron: A chemically resistant apron
should be worn over the lab coat. - Footwear:
Closed-toe, chemical-resistant shoes are

required.[5]

Respiratory Protection

All work must be conducted in a certified
chemical fume hood. If there is a risk of
exposure exceeding permissible limits, a
NIOSH-approved respirator with an organic

vapor cartridge should be used.

Operational Plan: Step-by-Step Handling Procedure

3.1. Engineering Controls and Preparation

e Chemical Fume Hood: All manipulations of 4-Fluorobutanal must be performed inside a

certified and properly functioning chemical fume hood.

» Ventilation: Ensure adequate ventilation in the laboratory.
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o Emergency Equipment: Confirm that a safety shower and eyewash station are readily
accessible and have been recently tested.

» Spill Kit: Have a spill kit containing an inert absorbent material (e.g., vermiculite, sand)
readily available.

» Fire Extinguisher: Ensure a Class B fire extinguisher is nearby.
3.2. Handling Procedure
Don PPE: Before handling, put on all required PPE as detailed in the table above.

Grounding: When transferring the chemical, ensure containers are grounded to prevent
static discharge, which could ignite the flammable vapors.

Transfer: Use a syringe or cannula for liquid transfers to minimize exposure. Avoid pouring.
Container Management: Keep the container tightly closed when not in use.

Avoid Incompatibilities: Keep away from strong oxidizing agents, strong bases, and sources
of ignition.[6]

Disposal Plan
4.1. Waste Segregation and Collection

Waste Stream: 4-Fluorobutanal is a halogenated organic compound and must be disposed
of as hazardous waste.[5][7][8]

Dedicated Container: Collect all 4-Fluorobutanal waste in a designated, properly labeled,
and sealed container for halogenated organic waste.[4][7][8]

No Mixing: Do not mix halogenated waste with non-halogenated waste streams.[4][5] This is
critical for proper disposal and cost management.[5]

4.2. Disposal Procedure

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.benchchem.com/product/b3031540?utm_src=pdf-body
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b3031540?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Halogenated_Solvents_Hal_HS.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Halogenated_Solvents_Hal_HS.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3031540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
("4-Fluorobutanal™), and any other required information by your institution.

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

» Pickup: Arrange for waste pickup through your institution's EHS department.

Emergency Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

e Spill:

o Small Spill: In a fume hood, absorb the spill with an inert material, collect it in a sealed
container, and label it as hazardous waste.

o Large Spill: Evacuate the area and contact your institution's EHS department or
emergency response team immediately.

. | ls: C _ : ry

Property Value

Molecular Formula CaH7FO

Molecular Weight 90.10 g/mol

Boiling Point 98.2°C at 760 mmHg][3]
Flash Point 26.1°CJ[3]

Density 0.925 g/cm?3[3]
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Mandatory Visualization: Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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